Cas no 29091-48-3 (Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI))

Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI) structure
29091-48-3 structure
Product Name:Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI)
CAS No:29091-48-3
MF:C14H12N2O5
MW:288.255483627319
CID:277058
PubChem ID:298757
Update Time:2025-04-19

Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,o-nitro-, p-methoxyphenyl ester (8CI)
    • (4-methoxyphenyl) N-(2-nitrophenyl)carbamate
    • (2-nitro-phenyl)-carbamic acid-(4-methoxy-phenyl ester)
    • (2-Nitro-phenyl)-carbamidsaeure-(4-methoxy-phenylester)
    • AC1L6TLN
    • NSC171072
    • p-Methoxyphenyl-N-(o-nitrophenyl)carbamat
    • NSC-171072
    • DTXSID30305555
    • 29091-48-3
    • Inchi: 1S/C14H12N2O5/c1-20-10-6-8-11(9-7-10)21-14(17)15-12-4-2-3-5-13(12)16(18)19/h2-9H,1H3,(H,15,17)
    • InChI Key: INMCPWLXUZHXHU-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1[N+](=O)[O-])=O)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 288.07466
  • Monoisotopic Mass: 288.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • Density: 1.371
  • Boiling Point: 425.6°Cat760mmHg
  • Flash Point: 211.2°C
  • Refractive Index: 1.635
  • PSA: 90.7
  • LogP: 3.81050
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